Cas no 2171906-28-6 (3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2171906-28-6
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5943109
• PubChem ID: 165554520
• Update Time: 2025-07-09

3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid
• 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]bicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-1547594
• 2171906-28-6

• Inchi： 1S/C28H32N2O5/c31-25(30-19-14-18-15-28(18,16-19)26(32)33)12-2-1-7-13-29-27(34)35-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24H,1-2,7,12-17H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： PYFLTFUIBZTAOG-UHFFFAOYSA-N
• SMILES： OC(C12CC(CC1C2)NC(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid

3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid: A Comprehensive Overview

The compound 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid, identified by the CAS number 2171906-28-6, is a highly specialized organic molecule with significant applications in the fields of organic synthesis, materials science, and biochemistry. This compound is notable for its complex structure, which includes a bicyclic framework and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a valuable tool in peptide synthesis and drug discovery.

The structural complexity of this compound arises from its unique combination of functional groups. The bicyclo[3.1.0]hexane ring system provides a rigid and stable framework, while the Fmoc group serves as a versatile protecting group for amino acids during peptide synthesis. Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents, particularly in the design of bioactive peptides and small molecule inhibitors.

One of the most significant advancements in the use of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group has been widely adopted due to its excellent compatibility with both acidic and basic conditions, making it ideal for sequential peptide assembly. Recent research has demonstrated that the use of Fmoc-protected amino acids can significantly improve the efficiency and yield of peptide synthesis, particularly in the production of cyclic peptides with complex architectures.

In addition to its role in peptide synthesis, this compound has also found applications in materials science. The bicyclic structure contributes to the molecule's mechanical stability, making it a promising candidate for the development of advanced materials such as high-performance polymers and nanomaterials. Recent studies have explored the potential of this compound in creating self-healing polymers, where its rigid framework enhances the material's ability to recover from mechanical damage.

The synthesis of 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the bicyclic framework through ring-closing metathesis, followed by functionalization with the Fmoc group using standard protecting group chemistry. Recent innovations in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a biochemical perspective, this compound has shown potential as a building block for designing bioactive molecules with specific targeting capabilities. Its rigid structure allows for precise control over molecular interactions, making it an attractive candidate for drug design applications. Recent research has focused on its use in creating peptidomimetics that can modulate protein-protein interactions, offering new avenues for treating diseases such as cancer and neurodegenerative disorders.

In conclusion, 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research, driving innovation in areas ranging from peptide synthesis to materials science and drug discovery.